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Introduction
The Temporal Key Integrity Protocol (TKIP) was introduced as an interim security solution for

Wi-Fi networks to replace the notoriously insecure Wired Equivalent Privacy (WEP) protocol.[1]

Designed to run on legacy hardware with only firmware upgrades, TKIP aimed to fix WEP's

critical flaws by introducing a key mixing function, a message integrity check (MIC) called

Michael, and a sequence counter to prevent replay attacks.[1] However, TKIP retains WEP's

underlying RC4 encryption algorithm, making it susceptible to related cryptographic attacks.[1]

Formal methods provide a rigorous, mathematics-based approach to verifying the security

properties of cryptographic protocols like TKIP. These techniques involve creating a precise

model of the protocol and its desired security goals (e.g., confidentiality, authentication,

integrity) and using automated tools or logical inference to prove that the protocol meets these

goals or to discover specific attacks that violate them. The application of formal methods has

been instrumental in uncovering subtle vulnerabilities that might be missed by informal

analysis.

This document provides detailed notes on the application of such methods to TKIP,

summarizing known vulnerabilities discovered and detailing protocols for conducting formal

verification using established tools.
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Application Notes: Key Findings from Formal
Analysis and Security Research
While TKIP was an improvement over WEP, it is no longer considered secure and was officially

deprecated by the IEEE in 2012.[1] Research and analysis, including practical attacks that

mirror the logic of formal verification, have revealed several significant vulnerabilities.

MIC Key Recovery and Packet Forgery: The Michael algorithm, TKIP's message integrity

check, is known to be weak.[2] Attacks have been demonstrated that can recover the MIC

key, allowing an adversary to decrypt and inject arbitrary packets.[3][4] The Beck-Tews

attack was a foundational practical attack, later improved upon by researchers like Vanhoef

and Piessens to increase the number of injectable packets and efficiently decrypt traffic.[1][3]

[5][6]

Denial-of-Service (DoS) Vulnerabilities: TKIP includes a countermeasure mechanism where

a station will shut down for 60 seconds if two MIC failures are detected within a minute.[7]

Attackers can exploit this by intentionally injecting frames with incorrect MICs, forcing a

network shutdown with minimal effort.[2][8]

RC4 Keystream Weaknesses: As TKIP uses the RC4 stream cipher, it is vulnerable to

attacks exploiting biases in the RC4 keystream. The NOMORE (Numerous Occurrence

Monitoring & Recovery Exploit) attack, demonstrated in 2015, can decrypt and inject packets

within an hour by exploiting these weaknesses.[1][4]

Key Reinstallation Vulnerabilities (KRACKs): While not specific to TKIP, the Key

Reinstallation Attack (KRACK) affects the WPA/WPA2 four-way handshake.[9] By forcing the

reinstallation of an already-in-use key, an attacker can reset nonces and replay counters.

This is catastrophic for TKIP, as it enables an adversary to replay, decrypt, and forge

packets.[3][9] Formal proofs of the four-way handshake had previously overlooked the key

installation process, highlighting a gap that these attacks exploited.[9]

Quantitative Data Summary
The following table summarizes quantitative data related to attacks on TKIP, many of which

were discovered or refined through methods akin to formal security analysis.
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Vulnerability /
Attack Vector

Metric
Result / Time to
Exploit

Notes / Reference

MIC Key Recovery

(Side-Channel)

Time to recover

Michael MIC key
1 to 4 minutes

Bypasses existing

countermeasures,

significantly faster

than previous attacks

(7-8 minutes).[3]

NOMORE Attack

(RC4 Keystream)

Time to decrypt and

inject packets
Within 1 hour

Exploits biases in the

RC4 cipher used by

TKIP.[1][4]

Beck-Tews Attack

(Original)
Decryption Rate 1 byte per minute

Targets small packets

like ARP replies,

taking about 15

minutes for a full ARP

frame.[7]

Denial of Service

(DoS)

Frames required to

halt traffic
2 frames per minute

Triggers TKIP's MIC

failure

countermeasures,

halting all TKIP-

protected traffic.[2][8]

Packet Injection (QoS

Exploit)

Number of injected

frames

Up to 15 arbitrary

frames

Exploits relaxed

sequence

enforcement across

different Quality of

Service (QoS)

queues.[7]

Formal Verification Protocols
This section details methodologies for verifying the security of TKIP using common formal

methods tools. The AVISPA tool is used as a primary example due to its established use in

protocol analysis.[10][11][12]

Protocol: Model Checking TKIP with the AVISPA Tool
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Objective: To automatically verify TKIP's security properties (e.g., authentication, secrecy)

against a Dolev-Yao intruder model.

Methodology:

Specification in HLPSL:

Model the roles involved: client, access_point.

Define the protocol sessions, including the 4-way handshake for key establishment.

Specify the cryptographic primitives used in TKIP, such as symmetric key encryption

(skenc), hashing (hash), and message concatenation. Abstract away the specifics of RC4

and Michael, focusing on their intended function.

Example HLPSL role definition snippet:

Defining Security Goals:

Secrecy: Specify which keys or nonces should remain secret from the intruder. For

example, the Pairwise Transient Key (PTK) derived during the handshake must be secret.

Authentication: Specify authentication properties. For example, the client must

authenticate the access point on the received nonce SNonce.

Execution and Analysis:

Load the HLPSL specification into the AVISPA tool.[10][13]

Run the integrated back-end model checkers (e.g., OFMC, CL-AtSe).

Interpreting Results:

SAFE: The model checker could not find an attack within the specified bounds. This

increases confidence in the protocol's security under the given model.

UNSAFE: The tool found an attack. It will output an attack trace, showing the sequence

of messages exchanged between legitimate parties and the intruder that leads to a
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violation of the specified goal.[11][13]

Refinement:

If an attack is found, analyze the trace to understand the vulnerability.

Refine the HLPSL model to be more precise or to model countermeasures, and re-run the

verification. For example, one could model the MIC failure countermeasure and verify if it

prevents certain forgery attacks.

Visualizations
Logical Workflow for Formal Verification
The following diagram illustrates the general workflow for analyzing a security protocol like

TKIP using a formal verification tool.
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1. Modeling Phase

2. Verification Phase

3. Analysis Phase

Define Protocol Roles
(Client, AP)

Specify Cryptographic
Primitives (Encryption, MIC)

Formalize Security Goals
(Secrecy, Authentication)

Translate to
Intermediate Format (IF)

Execute Automated
Model Checker (e.g., AVISPA)

Analyze Output

Result: SAFE

Goal Verified

Result: UNSAFE

Goal Violated

Review Attack Trace
(If UNSAFE)

Refine Model or
Protocol Specification

Iterate

Iterate

Iterate

Click to download full resolution via product page

Caption: Workflow for formal verification of a security protocol.
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TKIP 4-Way Handshake (Simplified)
This diagram shows a simplified message flow of the WPA/TKIP 4-way handshake, which is a

primary target for formal analysis to establish shared keys.

Access Point (AP)

Client Station

Msg 2: SNonce, MICMsg 4: Ack Pairwise Transient Key (PTK)
(Temporal Key + MIC Keys)

Msg 1: ANonceMsg 3: GTK, MIC

Click to download full resolution via product page

Caption: Simplified message flow of the TKIP 4-way handshake.

Relationship of Key TKIP Vulnerabilities
This diagram illustrates the relationships between core components of TKIP and the

vulnerabilities that exploit them.
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TKIP Components

Exploits & Vulnerabilities

RC4 Stream Cipher

Keystream Bias
(NOMORE Attack)

exploited by

Michael MIC

MIC Key Recovery
Packet Forgery

exploited by

4-Way Handshake

Key Reinstallation
(KRACK)

exploited by

Countermeasures

DoS Attack

exploited by
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Caption: Relationship between TKIP components and their vulnerabilities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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